Cas no 2445785-62-4 (tert-butyl 9-cyano-6,8-dioxo-1H,2H,3H,4H,6H,7H,8H-pyrimido1,6-apyrazine-2-carboxylate)

• Product Name: tert-butyl 9-cyano-6,8-dioxo-1H,2H,3H,4H,6H,7H,8H-pyrimido1,6-apyrazine-2-carboxylate
• CAS No: 2445785-62-4
• MF: C₁₃H₁₆N₄O₄
• MW: 292.290542602539
• MDL: MFCD32692435
• CID: 5680206
• PubChem ID: 154853431
• Update Time: 2025-05-30

tert-butyl 9-cyano-6,8-dioxo-1H,2H,3H,4H,6H,7H,8H-pyrimido1,6-apyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 9-cyano-1,3,4,6,7,8-hexahydro-6,8-dioxo-2H-pyrazino[1,2-c]pyrimidine-2-carboxylate
• tert-butyl 9-cyano-6,8-dioxo-1H,2H,3H,4H,6H,7H,8H-pyrimido1,6-apyrazine-2-carboxylate

• MDL： MFCD32692435
• Inchi： 1S/C13H16N4O4/c1-13(2,3)21-12(20)16-4-5-17-9(7-16)8(6-14)10(18)15-11(17)19/h4-5,7H2,1-3H3,(H,15,18,19)
• InChI Key： JIMYYSVVIXBPRH-UHFFFAOYSA-N
• SMILES： C1(=O)NC(=O)C(C#N)=C2CN(C(OC(C)(C)C)=O)CCN12

Experimental Properties

• Density: 1.38±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 7.03±0.40(Predicted)

Additional information on tert-butyl 9-cyano-6,8-dioxo-1H,2H,3H,4H,6H,7H,8H-pyrimido1,6-apyrazine-2-carboxylate

Comprehensive Overview of tert-butyl 9-cyano-6,8-dioxo-1H,2H,3H,4H,6H,7H,8H-pyrimido[1,6-a]pyrazine-2-carboxylate (CAS No. 2445785-62-4)

The compound tert-butyl 9-cyano-6,8-dioxo-1H,2H,3H,4H,6H,7H,8H-pyrimido[1,6-a]pyrazine-2-carboxylate (CAS No. 2445785-62-4) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. Its unique molecular structure, characterized by a pyrimido[1,6-a]pyrazine core, makes it a valuable intermediate in the synthesis of novel therapeutic agents. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and other targeted therapies.

One of the key features of this compound is its tert-butyl ester group, which enhances its stability and solubility, making it easier to handle in laboratory settings. The presence of a cyano group at the 9-position further adds to its reactivity, allowing for versatile chemical modifications. These attributes make tert-butyl 9-cyano-6,8-dioxo-1H,2H,3H,4H,6H,7H,8H-pyrimido[1,6-a]pyrazine-2-carboxylate a sought-after building block in organic synthesis.

In recent years, the demand for highly functionalized heterocyclic compounds has surged, driven by the need for innovative drug candidates. This compound aligns perfectly with this trend, as its pyrimido[1,6-a]pyrazine scaffold is known to exhibit a wide range of biological activities. For instance, similar structures have been explored for their potential in treating cancer, inflammatory diseases, and neurodegenerative disorders. This has led to a growing interest in CAS No. 2445785-62-4 among researchers and pharmaceutical companies alike.

Another aspect that makes this compound noteworthy is its role in green chemistry initiatives. With increasing emphasis on sustainable and environmentally friendly synthetic methods, tert-butyl 9-cyano-6,8-dioxo-1H,2H,3H,4H,6H,7H,8H-pyrimido[1,6-a]pyrazine-2-carboxylate can be utilized in reactions that minimize waste and reduce the use of hazardous reagents. This aligns with the broader industry shift toward sustainable drug development.

From a technical standpoint, the synthesis of this compound involves multi-step reactions that require precise control of conditions to achieve high yields and purity. Advanced techniques such as HPLC and NMR spectroscopy are often employed to characterize and validate the final product. These methods ensure that the compound meets the stringent quality standards required for pharmaceutical applications.

Given its potential, tert-butyl 9-cyano-6,8-dioxo-1H,2H,3H,4H,6H,7H,8H-pyrimido[1,6-a]pyrazine-2-carboxylate is also a subject of interest in computational chemistry and molecular modeling. Researchers are using AI-driven drug design tools to predict its interactions with biological targets, accelerating the discovery of new therapeutic candidates. This approach is particularly relevant in the era of personalized medicine, where tailored treatments are becoming the norm.

In conclusion, CAS No. 2445785-62-4 represents a fascinating example of how advanced chemical synthesis can contribute to cutting-edge medical research. Its unique properties and versatile applications make it a valuable asset in the quest for new and improved therapies. As the pharmaceutical industry continues to evolve, compounds like this will undoubtedly play a pivotal role in shaping the future of healthcare.